1-[4-[2-Hydroxy-3-(oxolan-2-ylmethylamino)propoxy]phenoxy]-3-(oxolan-2-ylmethylamino)propan-2-ol

• IUPAC Name: 1-[4-[2-hydroxy-3-(oxolan-2-ylmethylamino)propoxy]phenoxy]-3-(oxolan-2-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C22H36N2O6/c25-17(11-23-13-21-3-1-9-27-21)15-29-19-5-7-20(8-6-19)30-16-18(26)12-24-14-22-4-2-10-28-22/h5-8,17-18,21-26H,1-4,9-16H2
• InChI Key: CZSCCJSCVPNPNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNCC(COC2=CC=C(C=C2)OCC(CNCC3CCCO3)O)O
• Molecular Formula: C22H36N2O6
• Molecular Weight: 424.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including hydroxy (OH), propoxy (OC3H7), and oxolan-2-ylmethylamino (NHCH2O). These functional groups suggest that the compound may have interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the hydroxy groups might be introduced through a reaction with a suitable alcohol, while the propoxy groups could be added through a reaction with propyl bromide.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the oxolan ring (a five-membered ring containing an oxygen atom) would likely cause the molecule to adopt a specific three-dimensional shape.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the hydroxy groups might make the compound a good nucleophile, able to donate electrons to other molecules. The oxolan ring might also participate in reactions, particularly if it can be opened to form a more reactive species.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of multiple hydroxy groups might make the compound highly soluble in water. The compound’s reactivity, stability, and other properties would also depend on its exact structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its breakdown products. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications of this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals, as a building block in the synthesis of complex organic molecules, or in other areas of chemical research.